N-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine, also known as MBOA, is a synthetic compound that has been widely used in scientific research. MBOA is a heterocyclic compound that contains benzothiazole, oxadiazole, and amine moieties. The compound has been synthesized using various methods and has been studied for its potential applications in different fields.
Scientific Research Applications
Anticonvulsant and Neuroprotective Applications
Benzothiazole derivatives have been explored for their anticonvulsant and neuroprotective effects. A study demonstrated that N-(6-methoxybenzothiazol-2-yl)-4-oxo-4-phenylbutanamide, a compound with a structural similarity to the one , exhibited significant anticonvulsant activity alongside promising neuroprotective effects. This suggests that compounds within this chemical class could be potential leads in the search for safer and more effective anticonvulsant medications with added neuroprotective benefits (Hassan, Khan, & Amir, 2012).
Anticancer Research
The synthesis and evaluation of 2-{3-{4-[(5-aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-tri-methylphenyl)thiazol-4-amine derivatives have indicated that these compounds exhibit good to moderate anticancer activity against various human cancer cell lines. This highlights the potential of benzothiazole and oxadiazole derivatives in anticancer drug development, suggesting a possible research direction for N-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine (Yakantham, Sreenivasulu, & Raju, 2019).
Antimicrobial and Antifungal Activities
Research on similar compounds has revealed their antimicrobial and antifungal potentials. For instance, some newly synthesized 1,2,4-triazole derivatives displayed good to moderate activities against various test microorganisms, indicating the broad antimicrobial and antifungal applications of benzothiazole and oxadiazole derivatives. This suggests potential antimicrobial research applications for this compound (Bektaş et al., 2007).
Nematocidal Activity
Novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety have demonstrated effective nematocidal activities. This indicates the potential of such compounds in developing new nematicides for agricultural applications, suggesting a possible area of research for this compound in addressing parasitic nematode problems (Liu, Wang, Zhou, & Gan, 2022).
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S/c1-22-11-5-3-10(4-6-11)15-20-21-16(24-15)19-17-18-13-8-7-12(23-2)9-14(13)25-17/h3-9H,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQIOGLSHEGFMHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(O2)NC3=NC4=C(S3)C=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.